Cas no 1219794-78-1 (4-N-BUTYL-D9-ANILINE)

• Product Name: 4-N-BUTYL-D9-ANILINE
• CAS No: 1219794-78-1
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 1066200
• Update Time: 2025-10-28

4-N-BUTYL-D9-ANILINE Chemical and Physical Properties

Names and Identifiers

• 4-n-Butyl-d9-aniline
• 4-N-BUTYL-D9-ANILINE

• Inchi： 1S/C10H15N/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4,11H2,1H3
• InChI Key： OGIQUQKNJJTLSZ-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C=CC(N)=CC=1)C([H])([H])C([H])([H])C([H])([H])[H]

Additional information on 4-N-BUTYL-D9-ANILINE

Professional Introduction to Compound with CAS No 1219794-78-1 and Product Name: 4-N-BUTYL-D9-ANILINE

The compound with the CAS number 1219794-78-1 and the product name 4-N-BUTYL-D9-ANILINE represents a significant advancement in the field of chemical biology and pharmaceutical research. This isomer, specifically the deuterated derivative, has garnered considerable attention due to its unique structural properties and potential applications in drug development and analytical chemistry. The introduction of deuterium atoms into the molecular structure not only modifies its physical and chemical characteristics but also enhances its utility in various scientific domains.

4-N-BUTYL-D9-ANILINE is a derivative of aniline, where the nitrogen atom is substituted with a butyl group and the hydrogen atoms are partially replaced by deuterium (D). This modification imparts distinct spectroscopic properties, making it an invaluable tool in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy for identifying and quantifying aniline-based compounds. The use of deuterated analogs is a well-established practice in analytical chemistry to avoid interference from endogenous compounds during metabolic studies.

In recent years, the demand for high-purity labeled compounds has surged, particularly in the pharmaceutical industry. 4-N-BUTYL-D9-ANILINE serves as a critical intermediate in synthesizing labeled drugs and probes that facilitate detailed pharmacokinetic studies. The butyl group enhances lipophilicity, which can be advantageous for drug delivery systems, while the deuterium substitution improves metabolic stability, allowing researchers to track drug metabolism more accurately. These attributes make it a preferred choice for researchers investigating drug interactions and metabolic pathways.

One of the most compelling applications of 4-N-BUTYL-D9-ANILINE is in the field of biomarker discovery. By incorporating this labeled compound into biological systems, scientists can study enzyme kinetics and protein interactions with high precision. The deuterated version minimizes background noise in analytical techniques, enabling researchers to detect subtle changes in biological processes. This has been particularly useful in understanding the mechanisms of drug resistance and identifying novel therapeutic targets.

The synthesis of 4-N-BUTYL-D9-ANILINE involves sophisticated organic chemistry techniques, including catalytic hydrogenation and protective group strategies. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are essential for pharmaceutical applications. The process often requires specialized equipment and expertise to handle reactive intermediates safely. Recent advancements in flow chemistry have further refined the synthesis of such labeled compounds, improving scalability and reducing solvent consumption.

From an industrial perspective, 4-N-BUTYL-D9-ANILINE plays a pivotal role in quality control and regulatory compliance. Its use as an internal standard in analytical methods ensures accurate quantification of aniline derivatives in pharmaceutical formulations. Regulatory agencies often require detailed characterization of labeled compounds to support drug approvals, making 4-N-BUTYL-D9-ANILINE an indispensable tool for compliance purposes.

The environmental impact of using deuterated compounds like 4-N-BUTYL-D9-ANILINE is another area of growing interest. Deuterium-labeled compounds are generally more resistant to metabolic degradation, which can reduce environmental persistence. However, proper disposal methods must be followed to prevent any unintended ecological effects. Researchers are continually exploring sustainable synthetic routes to minimize waste and energy consumption during production.

Future research directions for 4-N-BUTYL-D9-ANILINE include its application in targeted drug delivery systems. By leveraging its lipophilic properties, this compound can be engineered into nanoparticles or liposomes that enhance drug solubility and bioavailability. Additionally, its use as a contrast agent in magnetic resonance imaging (MRI) is being explored, offering potential benefits over traditional contrast agents due to improved safety profiles.

The versatility of 4-N-BUTYL-D9-ANILINE extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, labeled analogs are used to study pesticide metabolism and environmental fate. Similarly, in material science, deuterated compounds contribute to understanding polymer degradation mechanisms under various conditions.

In conclusion,4-N-BUTYL-D9-ANILINE represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique properties make it an indispensable tool for studying drug metabolism, biomarker discovery, and developing novel therapeutic agents. As scientific understanding evolves,4-N-BUTYL-D9-ANILINE will continue to play a crucial role in advancing medical research and innovation.